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Introduction Cefepime-taniborbactam is an investigational β-lactam/β-lactamase inhibitor

combination antibiotic developed to combat serious infections caused by multidrug-resistant

Gram-negative bacteria, including those producing carbapenemases.[1][2][3] Taniborbactam
is a broad-spectrum β-lactamase inhibitor that protects cefepime from degradation by Ambler

class A, B, C, and D enzymes.[4][5] Accurate and reproducible antimicrobial susceptibility

testing is crucial for clinical diagnostics and drug development. This document provides a

detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of cefepime-

taniborbactam using the reference broth microdilution method, in accordance with Clinical and

Laboratory Standards Institute (CLSI) and International Organization for Standardization (ISO)

standards.[2][3][6]

Principle The broth microdilution method is a standardized technique used to determine the

lowest concentration of an antimicrobial agent that inhibits the visible growth of a

microorganism. The procedure involves preparing a series of two-fold dilutions of cefepime in

Cation-Adjusted Mueller-Hinton Broth (CAMHB), each containing a fixed concentration of

taniborbactam. These dilutions are inoculated with a standardized suspension of the test

organism and incubated under specific conditions. The MIC is determined by visual inspection

of the wells for turbidity.
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This protocol is based on the CLSI M07 and ISO 20776-1:2019 standards for broth

microdilution.[2][3][6]

1. Materials and Reagents

Cefepime analytical powder

Taniborbactam analytical powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile Trypticase Soy Agar (TSA) with 5% sheep blood[7]

Sterile saline or 0.85% NaCl

0.5 McFarland turbidity standard

Spectrophotometer

Quality Control (QC) bacterial strains (e.g., Escherichia coli NCTC 13353, Pseudomonas

aeruginosa ATCC 27853, Klebsiella pneumoniae ATCC BAA-1705)[6][7]

Test bacterial isolates

2. Preparation of Antimicrobial Solutions

Stock Solutions: Prepare stock solutions of cefepime and taniborbactam in a suitable

solvent according to the manufacturer's instructions.

Working Solution: Prepare a working solution of cefepime at a concentration appropriate for

the desired dilution series.

Fixed Taniborbactam Concentration: The broth microdilution panels are prepared to contain

a constant concentration of 4 µg/mL of taniborbactam in each well.[2][5][8]

3. Preparation of Microdilution Plates
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Dispense 100 µL of CAMHB containing 4 µg/mL taniborbactam into each well of a 96-well

microtiter plate.

Add 100 µL of the cefepime working solution to the first well of each row to be tested.

Perform two-fold serial dilutions by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the plate to achieve the desired final

concentration range. A typical cefepime concentration range to evaluate is 0.06 to 64 µg/mL.

[7]

The final volume in each well should be 100 µL before inoculation.

Include a growth control well (containing only broth and inoculum) and a sterility control well

(containing only broth).

4. Inoculum Preparation

From a fresh 18-24 hour culture on a non-selective agar plate (e.g., TSA with 5% sheep

blood), select several morphologically similar colonies.[7]

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds

to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to achieve a

final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each test well. The

standard CLSI-recommended final inoculum density is between 2–8 × 10⁵ CFU/mL.[3]

5. Inoculation and Incubation

Inoculate each well (except the sterility control) of the microdilution plate with 10 µL of the

prepared inoculum, resulting in a final volume of 110 µL.

Seal the plates or place them in a container to prevent evaporation.

Incubate the plates in ambient air at 35 ± 2°C for 16-20 hours.[1][7][9]
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6. Reading and Interpreting Results

Following incubation, visually inspect the plates for bacterial growth. A viewing device can be

used to facilitate reading.

The MIC is defined as the lowest concentration of cefepime (in the presence of 4 µg/mL

taniborbactam) that completely inhibits visible growth of the organism.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

Data Presentation and Quality Control
Table 1: Key Protocol Parameters

Parameter Specification Reference

Method Broth Microdilution [2][3]

Medium
Cation-Adjusted Mueller-

Hinton Broth (CAMHB)
[7]

Taniborbactam Concentration Fixed at 4 µg/mL [2][5][8]

Cefepime Dilution Range 0.06/4 - 64/4 µg/mL [7]

Inoculum Density (Final) 2–8 × 10⁵ CFU/mL [3]

Incubation Temperature 35 ± 2°C [1][7]

Incubation Duration 16-20 hours [7][9]

Incubation Atmosphere Ambient Air [3]

Table 2: Quality Control Strains and Expected MIC
Ranges
Quality control must be performed with each test run to ensure the validity of the results. E. coli

NCTC 13353 is the recommended QC strain as its non-overlapping MIC ranges for cefepime

alone and cefepime-taniborbactam can simultaneously verify cefepime's activity and

taniborbactam's inhibitory function.[2][6]
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Quality Control Strain
Cefepime-Taniborbactam
MIC Range (µg/mL)

Reference

Escherichia coli NCTC 13353 0.12 - 1 [2][3]

Klebsiella pneumoniae ATCC

BAA-1705
Spans three log₂ dilutions [6]

Pseudomonas aeruginosa

ATCC 27853

Spans four log₂ dilutions

(bimodal distribution)
[6]

Visual Workflow
The following diagram illustrates the experimental workflow for the cefepime-taniborbactam
broth microdilution MIC protocol.

Phase 1: Preparation

Phase 2: Assay Phase 3: Analysis
Quality Control

Prepare Microdilution Plates
(Cefepime dilutions + 4 µg/mL Taniborbactam)

Prepare Bacterial Inoculum
(0.5 McFarland -> 5x10^5 CFU/mL)

Inoculate Plates Incubate
(35°C for 16-20h) Visually Read Results Determine MIC Validate with QC Strains

(e.g., E. coli NCTC 13353)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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